Cas no 5711-28-4 (dihydrosterculic acid)

• Product Name: dihydrosterculic acid
• CAS No: 5711-28-4
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 946496
• PubChem ID: 160788
• Update Time: 2025-05-20

dihydrosterculic acid Chemical and Physical Properties

Names and Identifiers

• dihydrosterculic acid
• cyclopropaneoctanoic acid, 2-octyl-
• 8-(2-octylcyclopropyl)octanoic acid
• LMFA01140057
• PDXZQLDUVAKMBQ-UHFFFAOYSA-N
• cis-9,10-Methyleneoctadecanoic acid
• 4675-61-0
• AKOS030592838
• CHEMBL9106
• DTXSID90972580
• 5711-28-4
• 9,10-methyleneoctadecanoic acid
• SCHEMBL1631151
• 2-octyl-cyclopropaneoctanoic acid

• Inchi： 1S/C19H36O2/c1-2-3-4-5-7-10-13-17-16-18(17)14-11-8-6-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
• InChI Key： PDXZQLDUVAKMBQ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC1CC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 296.27168
• Monoisotopic Mass: 296.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on dihydrosterculic acid

Exploring Dihydrosterculic Acid (CAS No. 5711-28-4): Properties, Applications, and Innovations

Dihydrosterculic acid (CAS No. 5711-28-4) is a cyclopropane fatty acid that has garnered significant attention in biochemical and industrial research due to its unique structural properties and potential applications. This compound, derived from natural sources such as Sterculia foetida seeds, is characterized by a cyclopropane ring within its fatty acid chain, which influences its physical and chemical behavior. Researchers and industries are increasingly interested in dihydrosterculic acid for its role in lipid metabolism, membrane stability, and as a precursor for specialized lipids.

One of the most intriguing aspects of dihydrosterculic acid is its potential in nutritional science and functional foods. With growing consumer demand for natural ingredients and health-enhancing compounds, this fatty acid is being studied for its effects on cellular health and inflammation modulation. Recent studies suggest that cyclopropane fatty acids like dihydrosterculic acid may play a role in gut microbiota balance, a hot topic in modern microbiome research. This aligns with the surge in searches for "gut health supplements" and "natural anti-inflammatory agents".

In the field of cosmetic chemistry, dihydrosterculic acid is being explored for its moisturizing and barrier-enhancing properties. Its unique structure allows it to integrate into lipid bilayers, potentially improving skin hydration—a key concern for consumers searching for "advanced skincare ingredients" or "natural moisturizers". Cosmetic formulators are investigating its compatibility with vegan formulations, another trending topic in the beauty industry.

From an industrial biotechnology perspective, dihydrosterculic acid presents opportunities for sustainable production. With increasing interest in "green chemistry solutions" and "bio-based materials", researchers are developing microbial fermentation methods to produce this compound efficiently. This approach addresses the demand for eco-friendly alternatives to petrochemical-derived ingredients, a major focus in current circular economy discussions.

The analytical characterization of dihydrosterculic acid (CAS No. 5711-28-4) employs advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for quality control in applications ranging from pharmaceutical research to food science. The compound's stability under various conditions is another area of investigation, particularly for formulators searching for "stable lipid components" or "oxidation-resistant fatty acids".

Emerging research suggests potential applications of dihydrosterculic acid in biomedical fields. While not making therapeutic claims, scientists are examining its interactions with cellular membranes and its possible role in lipid signaling pathways. This connects to popular searches about "cellular health supplements" and "bioactive lipids", reflecting public interest in molecular nutrition.

In agricultural science, dihydrosterculic acid is studied for its presence in certain oilseed crops and its potential impact on plant stress resistance. This aligns with growing concerns about climate-resilient crops and sustainable agriculture—topics frequently searched by farmers and agricultural researchers. The compound's natural occurrence in some drought-tolerant plants makes it particularly interesting for these applications.

The commercial availability of dihydrosterculic acid (CAS No. 5711-28-4) has increased in recent years, catering to researchers investigating lipid biochemistry and material science. Suppliers often highlight its high purity grades, responding to the demand for "research-grade biochemicals" visible in academic and industrial procurement searches. Proper storage conditions—typically under inert atmosphere at low temperatures—are emphasized to maintain its stability.

Future directions for dihydrosterculic acid research may include its incorporation into advanced material systems such as lipid nanoparticles for delivery applications. This potential intersects with booming interest in "nanotechnology in life sciences" and "targeted delivery systems". The compound's unique structural features could offer advantages in designing novel biomaterials with specific physical properties.

As interest in specialized lipids grows, dihydrosterculic acid stands out for its combination of natural origin and distinctive chemical structure. Whether in basic research or applied sciences, this compound continues to reveal new possibilities across multiple disciplines. Its story exemplifies how traditional knowledge of natural products converges with modern scientific inquiry to address contemporary challenges in health, sustainability, and technology.